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For Researchers, Scientists, and Drug Development Professionals

The landscape of antibacterial drug development, particularly for treating resistant Gram-
positive infections and tuberculosis, has seen the evolution of the oxazolidinone class of
antibiotics. Posizolid (also known as AZD5847 or AZD2563), an early candidate in this class,
offers a valuable case study when benchmarked against newer, more successful generation
antibiotics like Tedizolid and the investigational Delpazolid. This guide provides an objective
comparison of Posizolid's performance, supported by available experimental data, to
contextualize its development and highlight the advancements in the field.

Executive Summary

Posizolid demonstrated promising initial in vitro activity against a range of Gram-positive
pathogens and Mycobacterium tuberculosis.[1][2] However, its clinical development was
ultimately halted by AstraZeneca due to modest efficacy and significant safety concerns,
including hematologic and hepatic adverse events, observed in Phase 2a trials.[1] In contrast,
newer oxazolidinones such as Tedizolid have achieved regulatory approval by demonstrating
non-inferior efficacy to older standards like Linezolid but with a significantly improved safety
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profile, particularly concerning myelosuppression.[3][4] Other candidates like Delpazolid
continue in development, showing potent activity and favorable safety in early trials. This guide
will dissect the available data to draw a clear comparison.

Mechanism of Action: The Oxazolidinone Hallmark

Oxazolidinones, including Posizolid and its successors, share a unique mechanism of action.
They are protein synthesis inhibitors that act at an early stage of translation. By binding to the
50S ribosomal subunit at the peptidyl transferase center (PTC) on the 23S rRNA, they prevent
the formation of the functional 70S initiation complex. This action effectively blocks the
translation process from starting, thereby inhibiting bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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